ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-4-carboxylate

• IUPAC Name: ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• InChI: InChI=1S/C9H8ClN3O2/c1-2-15-9(14)5-3-7(10)12-8-6(5)4-11-13-8/h3-4H,2H2,1H3,(H,11,12,13)
• InChI Key: BHOSGXRYZJHZJD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NC2=C1C=NN2)Cl
• Molecular Formula: C9H8ClN3O2
• Molecular Weight: 225.63 g/mol
• CAS No.: 1426918-16-2

Description

Ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-4-carboxylate is a useful research compound. Its molecular formula is C9H8ClN3O2 and its molecular weight is 225.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Synthesis Methods

• Facile Synthesis of Pyrazolo[3,4-b]pyridine Products : Ghaedi et al. (2015) reported an efficient method for synthesizing novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products. This process involves the condensation of pyrazole-5-amine derivatives with activated carbonyl groups, yielding new N-fused heterocycle products in good to excellent yields (Ghaedi, Bardajee, Mirshokrayi, Mahdavi, Shafiee, & Akbarzadeh, 2015).

• Synthesis of Pyrazolo[3,4-b]pyridine-4-carboxylates : Maqbool et al. (2013) developed a series of ethyl 3-methyl-1-phenyl-6-aryl-1H-pyrazolo[3,4-b]pyridine-4-carboxylates. These were prepared via the reaction of 5-amino-3-methyl-1-phenyl-1H-pyrazole with various aromatic aldehydes and ethyl pyruvate. The structural elucidation of these compounds was achieved using spectroscopic techniques (Maqbool, Khan, Khan, Elliott, Munawar, Nasrullah, Bhatti, Nazeer, & Lin, 2013).

Potential Applications

• Antiviral Activity : Bernardino et al. (2007) synthesized new derivatives of ethyl 4-chloro-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate and tested them for antiviral activity. These compounds showed inhibitory effects against Herpes simplex virus type 1, Mayaro virus, and vesicular stomatitis virus, without toxicity to Vero cells (Bernardino, Azevedo, Pinheiro, Borges, Carvalho, Miranda, Meneses, Nascimento, Ferreira, Rebello, Silva, & Frugulhetti, 2007).

• Synthesis of A(1) Adenosine Receptor Antagonists : Fossa et al. (2005) investigated the synthesis of ethyl 4-amino-1-(2-chloro-2-phenylethyl)-6-oxo-6,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylates as potential A(1) adenosine receptor ligands. This study evaluated the binding affinities of these new compounds for adenosine A(1), A(2A), and A(3) receptors (Fossa, Pestarino, Menozzi, Mosti, Schenone, Ranise, Bondavalli, Trincavelli, Lucacchini, & Martini, 2005).

Future Directions

The future directions for research on ethyl 6-chloro-1H-pyrazolo[3,4-b]pyridine-4-carboxylate and related compounds could involve further exploration of their synthesis, properties, and potential applications. Given the interest in pyrazolopyridines due to their similarity to purine bases, there may be potential for biomedical applications that could be explored in future research.

Mechanism of Action

Target of Action

This compound belongs to the family of 1H-pyrazolo[3,4-b]pyridines, which have been the subject of extensive research due to their structural similarity to the purine bases adenine and guanine .

Mode of Action

Compounds in the 1h-pyrazolo[3,4-b]pyridine family are known to interact with their targets in a variety of ways, leading to diverse biological activities .

Biochemical Pathways

Given the structural similarity to purine bases, it’s plausible that these compounds may interact with pathways involving purine metabolism or signaling .

Result of Action

Compounds in the 1h-pyrazolo[3,4-b]pyridine family have been associated with a range of biological activities, suggesting that they may have diverse effects at the molecular and cellular level .

Synthesis routes and methods

Procedure details

A mixture of 6-hydroxy-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid ethyl ester (116.4 g, 0.562 mol) and phosphorus oxychloride (500 mL) was heated at 110° C. for 6 hours then cooled to room temperature before being evaporated under reduced pressure. The residue was taken up in EtOAc and the precipitate filtered. The filtrate was neutralized using triethylamine (500 mL) and the resulting salt filtered. The filtrate was concentrated under vacuum and the residue subjected to silica gel column chromatography using a 9/1 mixture of toluene/EtOAc to afford the title compound as a yellow solid (26.3 g, 21%).